2-Propenamide, 2-cyano-3-(4-nitrophenyl)-N-(phenylmethyl)-
2-Propenamide, 2-cyano-3-(4-nitrophenyl)-N-(phenylmethyl)-
AG-1801 is a bio-active chemical.
Brand Name:
Vulcanchem
CAS No.:
204010-55-9
VCID:
VC0517474
InChI:
InChI=1S/C17H13N3O3/c18-11-15(10-13-6-8-16(9-7-13)20(22)23)17(21)19-12-14-4-2-1-3-5-14/h1-10H,12H2,(H,19,21)
SMILES:
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N
Molecular Formula:
C17H13N3O3
Molecular Weight:
307.3 g/mol
2-Propenamide, 2-cyano-3-(4-nitrophenyl)-N-(phenylmethyl)-
CAS No.: 204010-55-9
Inhibitors
VCID: VC0517474
Molecular Formula: C17H13N3O3
Molecular Weight: 307.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 204010-55-9 |
|---|---|
| Product Name | 2-Propenamide, 2-cyano-3-(4-nitrophenyl)-N-(phenylmethyl)- |
| Molecular Formula | C17H13N3O3 |
| Molecular Weight | 307.3 g/mol |
| IUPAC Name | N-benzyl-2-cyano-3-(4-nitrophenyl)prop-2-enamide |
| Standard InChI | InChI=1S/C17H13N3O3/c18-11-15(10-13-6-8-16(9-7-13)20(22)23)17(21)19-12-14-4-2-1-3-5-14/h1-10H,12H2,(H,19,21) |
| Standard InChIKey | GBMZRAHROINDEX-XNTDXEJSSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CNC(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C#N |
| SMILES | C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N |
| Canonical SMILES | C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C#N |
| Appearance | Solid powder |
| Description | AG-1801 is a bio-active chemical. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AG-1801; AG1801; AG 1801; UNII-WYN000A4MH; |
| PubChem Compound | 681768 |
| Last Modified | Nov 11 2021 |
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